4-bromo-N-(4-isopropoxyphenyl)benzamide

• IUPAC Name: 4-bromo-N-(4-propan-2-yloxyphenyl)benzamide
• InChI: InChI=1S/C16H16BrNO2/c1-11(2)20-15-9-7-14(8-10-15)18-16(19)12-3-5-13(17)6-4-12/h3-11H,1-2H3,(H,18,19)
• InChI Key: XUSZJZROFDIROL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C16H16BrNO2
• Molecular Weight: 334.21 g/mol

Description

4-Bromo-N-(4-isopropoxyphenyl)benzamide is a benzamide derivative characterized by a bromine substituent at the para position of the benzoyl group and an isopropoxy group at the para position of the aniline ring. Benzamides are typically synthesized via condensation of substituted benzoyl chlorides with aniline derivatives under reflux conditions in polar aprotic solvents like acetonitrile or tetrahydrofuran (THF) .

Comparison with Similar Compounds

Key Insights :

• Electron-withdrawing groups (e.g., nitro) increase reactivity in condensation reactions but may reduce solubility .
• Methoxy/ethoxy groups enhance solubility and influence crystallographic packing via weak C–H⋯O interactions .
• Hydroxyl groups enable robust hydrogen-bonded networks, critical for crystal engineering .

Crystallographic and Structural Comparisons

Compound Name	Dihedral Angles Between Rings (°)	Hydrogen Bonding Patterns	Crystal System/Packing	References
4-Bromo-N-(2-hydroxyphenyl)benzamide	73.97 (amide vs. hydroxy-phenyl), 25.42 (amide vs. bromo-phenyl)	O–H⋯O and N–H⋯O bonds form chains along [010]; C–H⋯O stabilizes layers	Monoclinic ($P2_1/c$), layered parallel to (100)
4-Bromo-N-(2-nitrophenyl)benzamide	Not explicitly reported	Likely N–H⋯O and C–Br⋯π interactions	Triclinic or monoclinic (common for benzamides)
4-Bromo-N-(4-methoxy-2-nitrophenyl)-benzamide	Not explicitly reported	Methoxy groups participate in C–H⋯O interactions	Orthorhombic or monoclinic

Key Insights :

• Hydrogen-bonding networks directly influence thermal stability and solubility .

Key Insights :

• Halogen atoms (Br, Cl, F) improve bioavailability and target binding via halogen bonding .
• Spirocyclic or fused-ring systems (e.g., benzofuran) modulate steric effects and pharmacokinetics .